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Compound of Interest

Methyl 2-(3-
Compound Name:
methylcyclohexyl)acetate

Cat. No.: B13186528

Get Quote

Chemical Identity & Nomenclature

Target Molecule: 2-(3-Methylcyclohexyl)acetic acid methyl ester CAS Registry Number: 79205-
87-1 Molecular Formula: C10H1s802 Molecular Weight: 170.25 g/mol

This compound belongs to the family of cyclohexylacetic acid derivatives. It is structurally
characterized by a cyclohexane ring substituted at the 3-position with a methyl group and at the
1-position with a methyl acetate side chain.

Synonym Hierarchy

To facilitate database searching and regulatory compliance, the following synonym mapping
classifies names by their utility.
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Methyl (3-methylcyclohexyl)acetate

Systematic / IUPAC Names Methyl 3-methylcyclohexaneacetate

Semi-Systematic / Common

Inverted / Index Names

2-(3-Methylcyclohexyl)
acetic acid methyl ester
(CAS 79205-87-1)

(3-Methylcyclohexyl)acetic acid
methyl ester

Cyclohexaneacetic acid,
3-methyl-, methyl ester

Click to download full resolution via product page

Figure 1: Nomenclature hierarchy mapping systematic and registry-based identifiers.

Physical & Chemical Properties

As a saturated ester, the molecule exhibits stability against oxidation compared to its
unsaturated counterparts. The presence of the 3-methyl substituent introduces
stereoisomerism (cis/trans), which significantly impacts its olfactory profile and physical

constants.
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Property Value | Description Note

o Typical of saturated aliphatic
Appearance Colorless to pale yellow liquid

esters
] ] ) Analogous to methyl

Odor Profile Fruity, Green, Pear-like, Waxy

cyclohexylacetate
) Estimated based on structural

Density ~0.94 - 0.96 g/cm3
analogs

Boiling Point ~215 - 225 °C (at 760 mmHg) Extrapolated from parent acid

- Soluble in alcohols, oils; ] -
Solubility ) Lipophilic character
Insoluble in water

Flash Point >90°C High flash point due to MW

Stereochemistry

The molecule exists as a mixture of cis- and trans- diastereomers.

o Cis-isomer: The methyl group and the acetic acid side chain are on the same side of the ring
plane.

e Trans-isomer: The substituents are on opposite sides.

» Note: In fragrance chemistry, the cis/trans ratio often dictates the diffusive power and
tenacity of the odorant.

Synthesis & Production Methodologies

Two primary pathways are employed for the synthesis of 2-(3-Methylcyclohexyl)acetic acid
methyl ester. The choice depends on raw material availability (aromatic vs. aliphatic
precursors).

Route A: Catalytic Hydrogenation of Aromatic
Precursors
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This is the preferred industrial route due to the availability of m-tolylacetic acid derivatives. It
involves the reduction of the aromatic ring while preserving the ester functionality.

Precursor: Methyl 3-methylphenylacetate (Methyl m-tolylacetate).

Catalyst: Rhodium on Carbon (Rh/C) or Ruthenium on Alumina (Ru/Al203).

Conditions: High pressure (50—100 bar Hz2), moderate temperature (60—-100°C).

Mechanism: Heterogeneous catalytic hydrogenation.

Route B: Direct Esterification

Used when the saturated acid is already available or synthesized via other means (e.g.,
homologation).

e Precursor: 2-(3-Methylcyclohexyl)acetic acid (CAS 67451-76-7).
e Reagent: Methanol (excess).
e Catalyst: Sulfuric acid (H2S0Oa) or p-Toluenesulfonic acid (pTSA).

e Mechanism: Fischer Esterification.
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Figure 2: Comparative synthesis pathways showing aromatic reduction (left) and direct
esterification (right).

Applications in Research & Development
Fragrance & Flavor Chemistry

The compound serves as a modifier in fruity and green accords.

» Role: Provides a "lift" to floral bouquets and adds naturalism to pear, apple, and tropical fruit
notes.

 Stability: Excellent stability in soaps and detergents due to the absence of the aromatic ring
(non-discoloring) and conjugated double bonds.

Pharmaceutical Intermediate

The cyclohexane ring scaffold is a common pharmacophore. This ester serves as a versatile
building block:
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e Chiral Synthon: Enzymatic hydrolysis can yield enantiomerically pure (3-
methylcyclohexyl)acetic acid, used in the synthesis of bioactive molecules targeting GPCRs.

e Reduction: Can be reduced to the corresponding alcohol, 2-(3-methylcyclohexyl)ethanol, a
potential surfactant or further intermediate.

Analytical Characterization (QC Protocols)

To ensure identity and purity, the following analytical signatures are standard.

Gas Chromatography - Mass Spectrometry (GC-MS)

e Molecular lon: m/z 170 (weak or absent).
o Base Peak: m/z 74 (McLafferty rearrangement of methyl esters: [CH2=C(OH)OCHs]*).
e Fragment lons:

o m/z 97 (Methylcyclohexyl cation).

o m/z 55 (Cyclohexenyl fragment).

e Isomer Separation: Capillary columns (e.g., DB-5 or DB-Wax) will typically resolve the cis
and trans isomers, with the trans isomer generally eluting later on polar phases.

Nuclear Magnetic Resonance (NMR)

« H NMR (CDCls, 400 MHz):
o &3.66 (s, 3H, -OCHs).
o &2.20 (d, 2H, -CH2-CO-).
o &0.90 (d, 3H, -CHs).

o Multiplets at & 0.8—1.8 representing the cyclohexane ring protons.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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